Cas no 183235-80-5 ((Cyclopentylamino)(oxo)acetic Acid)

• Product Name: (Cyclopentylamino)(oxo)acetic Acid
• CAS No: 183235-80-5
• MF: C₇H₁₁NO₃
• MW: 157.167142152786
• MDL: MFCD10018379
• CID: 1087281
• PubChem ID: 19746230
• Update Time: 2025-10-30

(Cyclopentylamino)(oxo)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(Cyclopentylamino)-2-oxoacetic acid
• (CYCLOPENTYLAMINO)(OXO)ACETIC ACID
• (cyclopentylcarbamoyl)formic acid
• Albb-009500
• acetic acid, (cyclopentylamino)oxo-
• 2-(cyclopentylamino)-2-oxo-acetic acid
• 2-(cyclopentylamino)-2-keto-acetic acid
• 2-(cyclopentylamino)-2-oxo-ethanoic acid
• (cyclopentylamino)(oxo)acetic acid(SALTDATA: FREE)
• AS-64580
• AKOS005172323
• 183235-80-5
• SCHEMBL9456557
• MFCD10018379
• CS-0313265
• STK499897
• Acetic acid, 2-(cyclopentylamino)-2-oxo-
• W18673
• 81B
• DTXSID50599510
• DA-27752
• (Cyclopentylamino)(oxo)acetic Acid

• MDL： MFCD10018379
• Inchi： 1S/C7H11NO3/c9-6(7(10)11)8-5-3-1-2-4-5/h5H,1-4H2,(H,8,9)(H,10,11)
• InChI Key： XYYFQOQNHIZVBG-UHFFFAOYSA-N
• SMILES： O=C(C(=O)O)NC1CCCC1

Computed Properties

• Exact Mass: 157.07400
• Monoisotopic Mass: 157.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.24
• Refractive Index: 1.511
• PSA: 66.40000
• LogP: 0.52070

(Cyclopentylamino)(oxo)acetic Acid Security Information

• HazardClass：IRRITANT

Additional information on (Cyclopentylamino)(oxo)acetic Acid

Recent Advances in the Study of (Cyclopentylamino)(oxo)acetic Acid (CAS: 183235-80-5) in Chemical Biology and Pharmaceutical Research

(Cyclopentylamino)(oxo)acetic Acid (CAS: 183235-80-5) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. This research brief synthesizes the latest findings on this compound, highlighting its chemical characteristics, biological activities, and potential applications in drug discovery.

One of the most notable advancements in the study of (Cyclopentylamino)(oxo)acetic Acid is its application in the design of small-molecule inhibitors targeting specific enzymes involved in metabolic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain kinases, suggesting its utility in oncology research. The study utilized molecular docking and kinetic assays to elucidate the binding mechanisms, revealing a high affinity for the ATP-binding sites of target enzymes.

Further research has explored the compound's potential in modulating G protein-coupled receptors (GPCRs). A recent preprint on bioRxiv reported that (Cyclopentylamino)(oxo)acetic Acid derivatives can selectively interact with specific GPCR subtypes, offering new avenues for the treatment of neurological disorders. The study employed a combination of in vitro assays and computational modeling to identify structural motifs responsible for receptor selectivity, providing valuable insights for future drug design.

In addition to its pharmacological potential, (Cyclopentylamino)(oxo)acetic Acid has also been investigated for its role in chemical biology tools. A 2024 publication in ACS Chemical Biology described its use as a versatile scaffold for the development of activity-based probes. These probes enable real-time monitoring of enzyme activity in complex biological systems, facilitating a deeper understanding of cellular processes. The study highlighted the compound's stability and compatibility with various labeling techniques, making it a promising candidate for proteomics research.

The synthesis and optimization of (Cyclopentylamino)(oxo)acetic Acid derivatives have also been a focus of recent research. A team at the University of Cambridge developed a novel synthetic route that improves yield and purity while reducing environmental impact. Their work, published in Green Chemistry, emphasizes the importance of sustainable practices in pharmaceutical manufacturing. The optimized protocol utilizes catalytic methods and greener solvents, aligning with the industry's shift toward eco-friendly production processes.

Looking ahead, the versatility of (Cyclopentylamino)(oxo)acetic Acid continues to inspire innovative applications across multiple therapeutic areas. Ongoing clinical trials are evaluating its derivatives for conditions ranging from inflammatory diseases to rare genetic disorders. As research progresses, this compound is poised to play an increasingly important role in the development of next-generation therapeutics. The integration of computational drug design with experimental validation promises to unlock new possibilities for this molecular scaffold in the coming years.